2'-Aminoacetophenone
2'-Aminoacetophenone
2'-Aminoacetophenone, also known as O-acetylaniline or 1-acetyl-2-aminobenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Aminoacetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 2'-aminoacetophenone is primarily located in the cytoplasm. 2'-Aminoacetophenone is a sweet, foxy, and grape tasting compound that can be found in fruits and milk and milk products. This makes 2'-aminoacetophenone a potential biomarker for the consumption of these food products.
O-aminoacetophenone is an aromatic ketone that is acetophenone in which one of the ortho hydrogens of the phenyl group has been replaced by an amino group. It has a role as a bacterial metabolite. It is a substituted aniline and a member of acetophenones.
O-aminoacetophenone is an aromatic ketone that is acetophenone in which one of the ortho hydrogens of the phenyl group has been replaced by an amino group. It has a role as a bacterial metabolite. It is a substituted aniline and a member of acetophenones.
Brand Name:
Vulcanchem
CAS No.:
125507-96-2
VCID:
VC21245052
InChI:
InChI=1S/C8H9NO/c1-6(10)7-4-2-3-5-8(7)9/h2-5H,9H2,1H3
SMILES:
CC(=O)C1=CC=CC=C1N
Molecular Formula:
C8H9NO
Molecular Weight:
135.16 g/mol
2'-Aminoacetophenone
CAS No.: 125507-96-2
Cat. No.: VC21245052
Molecular Formula: C8H9NO
Molecular Weight: 135.16 g/mol
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Specification
| Description | 2'-Aminoacetophenone, also known as O-acetylaniline or 1-acetyl-2-aminobenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Aminoacetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 2'-aminoacetophenone is primarily located in the cytoplasm. 2'-Aminoacetophenone is a sweet, foxy, and grape tasting compound that can be found in fruits and milk and milk products. This makes 2'-aminoacetophenone a potential biomarker for the consumption of these food products. O-aminoacetophenone is an aromatic ketone that is acetophenone in which one of the ortho hydrogens of the phenyl group has been replaced by an amino group. It has a role as a bacterial metabolite. It is a substituted aniline and a member of acetophenones. |
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| CAS No. | 125507-96-2 |
| Molecular Formula | C8H9NO |
| Molecular Weight | 135.16 g/mol |
| IUPAC Name | 1-(2-aminophenyl)ethanone |
| Standard InChI | InChI=1S/C8H9NO/c1-6(10)7-4-2-3-5-8(7)9/h2-5H,9H2,1H3 |
| Standard InChI Key | GTDQGKWDWVUKTI-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC=CC=C1N |
| Canonical SMILES | CC(=O)C1=CC=CC=C1N |
| Boiling Point | BP 250-252 °C @ 760 MM HG (SOME DECOMP) |
| Colorform | YELLOW OILY LIQUID YELLOW CRYSTALS |
| Melting Point | Mp 20 ° 20 °C 20°C |
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